Cas no 2094324-61-3 (1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one)

• Product Name: 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one
• CAS No: 2094324-61-3
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5407178
• PubChem ID: 121582270
• Update Time: 2025-05-21

1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-2,2-dimethyl-1,4-benzoxazepin-4(5H)-yl)-2-propen-1-one
• 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one

• Inchi： 1S/C14H17NO2/c1-4-13(16)15-9-11-7-5-6-8-12(11)17-14(2,3)10-15/h4-8H,1,9-10H2,2-3H3
• InChI Key： SYOZTNYWSRBWMN-UHFFFAOYSA-N
• SMILES： C(N1CC2=CC=CC=C2OC(C)(C)C1)(=O)C=C

Experimental Properties

• Density: 1.064±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 391.2±32.0 °C(Predicted)
• pka: -1.02±0.40(Predicted)

Additional information on 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one

Comprehensive Guide to 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one (CAS No. 2094324-61-3): Properties, Applications, and Market Insights

The compound 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one (CAS No. 2094324-61-3) is a specialized organic molecule with a unique structural framework. This benzoxazepine derivative has garnered attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. The presence of both a tetrahydro-1,4-benzoxazepine core and a prop-2-en-1-one (acryloyl) moiety makes it a valuable intermediate for drug discovery and polymer chemistry.

From a chemical perspective, 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one exhibits interesting properties that bridge the gap between small molecule pharmaceuticals and functional materials. The 2,2-dimethyl substitution pattern on the benzoxazepine ring contributes to enhanced stability, while the acryloyl group provides a reactive handle for further chemical modifications. These characteristics have made this compound particularly relevant in current research trends focusing on targeted drug delivery systems and smart materials.

In pharmaceutical applications, derivatives of 1,4-benzoxazepine have shown promise as modulators of various biological targets. The specific 2,2-dimethyl substitution in CAS 2094324-61-3 may influence the compound's pharmacokinetic properties, potentially improving metabolic stability compared to unsubstituted analogs. Researchers are particularly interested in how the prop-2-en-1-one moiety could enable covalent binding strategies, a hot topic in modern drug discovery for creating more potent and selective therapeutic agents.

The material science applications of 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one are equally compelling. The compound's ability to participate in polymerization reactions through its acryloyl functionality makes it attractive for creating novel polymers with tailored properties. Current research explores its potential in developing stimuli-responsive materials, particularly in the context of biomedical devices and controlled release systems - areas experiencing significant growth due to advancements in personalized medicine.

Market analysis indicates growing interest in specialized benzoxazepine derivatives like CAS 2094324-61-3, driven by increasing R&D investments in both pharmaceutical and advanced material sectors. The compound's unique combination of a tetrahydro-1,4-benzoxazepine scaffold with a polymerizable prop-2-en-1-one group positions it at the intersection of two high-growth research areas. Suppliers report steady demand from academic institutions and pharmaceutical companies exploring novel drug candidates and from material scientists developing next-generation functional polymers.

Synthetic approaches to 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one typically involve multi-step organic transformations. The 2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepine core can be constructed through cyclization reactions of appropriately substituted precursors, followed by introduction of the acryloyl group via acylation chemistry. Recent publications have highlighted improvements in yield and purity through optimized reaction conditions and purification techniques - information highly sought after by synthetic chemists working with similar heterocyclic compounds.

Quality control of CAS 2094324-61-3 presents specific analytical challenges due to the compound's structural features. Advanced techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing the 1,4-benzoxazepine core and confirming the presence of the prop-2-en-1-one functionality. These analytical considerations are particularly important given the compound's potential use in pharmaceutical development, where stringent purity standards must be met.

Storage and handling recommendations for 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one emphasize protection from moisture and light, with many suppliers recommending storage under inert atmosphere at controlled temperatures. The acryloyl group makes the compound potentially reactive, necessitating careful consideration of storage conditions to maintain stability - a frequent query from researchers purchasing this material for the first time.

Looking forward, the scientific community anticipates expanded applications for 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one as research into both benzoxazepine-based therapeutics and functional polymeric materials continues to advance. The compound's dual functionality positions it uniquely to contribute to innovations in these fields, particularly in emerging areas like targeted covalent inhibitors and smart biomaterials. Ongoing studies exploring structure-activity relationships of similar compounds suggest that subtle modifications to the 2,2-dimethyl substitution pattern could yield derivatives with optimized properties for specific applications.

For researchers considering working with CAS 2094324-61-3, it's worth noting that the compound's structural features offer multiple points for chemical modification. The benzoxazepine nitrogen can participate in various reactions, while the acryloyl double bond is amenable to diverse addition chemistries. This versatility makes 1-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one a valuable building block for creating libraries of derivatives - an approach that aligns with current trends in combinatorial chemistry and high-throughput screening methodologies.